Cas no 2418672-48-5 (Tert-butyl 3-(chlorosulfonyl)-5-formyl-4-methylbenzoate)

• Product Name: Tert-butyl 3-(chlorosulfonyl)-5-formyl-4-methylbenzoate
• CAS No: 2418672-48-5
• MF: C₁₃H₁₅ClO₅S
• MW: 318.773202180862
• CID: 6030213
• PubChem ID: 165772649
• Update Time: 2025-06-15

Tert-butyl 3-(chlorosulfonyl)-5-formyl-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-26627687
• 2418672-48-5
• tert-butyl 3-(chlorosulfonyl)-5-formyl-4-methylbenzoate
• Tert-butyl 3-(chlorosulfonyl)-5-formyl-4-methylbenzoate

• Inchi： 1S/C13H15ClO5S/c1-8-10(7-15)5-9(6-11(8)20(14,17)18)12(16)19-13(2,3)4/h5-7H,1-4H3
• InChI Key： GXLUVAPZGXBIRT-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C=C(C=O)C=1C)C(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 318.0328724g/mol
• Monoisotopic Mass: 318.0328724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 85.9Ų

Additional information on Tert-butyl 3-(chlorosulfonyl)-5-formyl-4-methylbenzoate

Comprehensive Overview of Tert-butyl 3-(chlorosulfonyl)-5-formyl-4-methylbenzoate (CAS No. 2418672-48-5)

Tert-butyl 3-(chlorosulfonyl)-5-formyl-4-methylbenzoate (CAS No. 2418672-48-5) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique molecular structure, serves as a critical intermediate in the synthesis of various bioactive molecules. The presence of both chlorosulfonyl and formyl functional groups makes it a versatile building block for constructing complex chemical architectures. Researchers and industry professionals often seek this compound for its potential applications in drug discovery and material science.

In recent years, the demand for Tert-butyl 3-(chlorosulfonyl)-5-formyl-4-methylbenzoate has surged due to its role in the development of novel therapeutic agents. The compound's CAS No. 2418672-48-5 is frequently searched in academic databases and chemical marketplaces, reflecting its growing importance. One of the key reasons for its popularity is its ability to undergo selective reactions, enabling the creation of targeted molecules with high precision. This attribute aligns with the current trend in the pharmaceutical industry, where there is a strong focus on personalized medicine and precision chemistry.

The synthesis and application of Tert-butyl 3-(chlorosulfonyl)-5-formyl-4-methylbenzoate are often discussed in the context of green chemistry and sustainable practices. As environmental concerns become a priority, researchers are exploring ways to optimize the production of such intermediates with minimal waste and energy consumption. The compound's chlorosulfonyl group, in particular, is of interest due to its reactivity, which can be harnessed for eco-friendly transformations. This aligns with the broader industry shift toward sustainable and efficient chemical processes.

Another area where Tert-butyl 3-(chlorosulfonyl)-5-formyl-4-methylbenzoate (CAS No. 2418672-48-5) is making an impact is in the field of material science. Its formyl group allows for facile modification, making it a valuable precursor for designing advanced polymers and coatings. These materials are increasingly used in high-performance applications, such as electronics and renewable energy technologies. The compound's versatility underscores its relevance in addressing contemporary challenges in material innovation.

From a commercial perspective, the availability and pricing of Tert-butyl 3-(chlorosulfonyl)-5-formyl-4-methylbenzoate are closely monitored by stakeholders in the chemical supply chain. The compound's CAS No. 2418672-48-5 is often referenced in procurement discussions, highlighting its significance in industrial applications. Suppliers and manufacturers are continually improving production methods to meet the rising demand while maintaining high purity standards. This focus on quality ensures that the compound meets the stringent requirements of end-users in research and development.

In conclusion, Tert-butyl 3-(chlorosulfonyl)-5-formyl-4-methylbenzoate (CAS No. 2418672-48-5) is a pivotal compound in modern chemistry, with applications spanning pharmaceuticals, agrochemicals, and material science. Its unique structural features, including the chlorosulfonyl and formyl groups, make it indispensable for innovative research and industrial processes. As the scientific community continues to explore its potential, this compound is poised to play an even greater role in shaping the future of chemical innovation.